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Compound of Interest

Compound Name:
4'-(1,1,2,2-

Tetrafluoroethoxy)acetophenone

CAS No.: 101975-15-9

Cat. No.: B011049

Get Quote

Executive Summary
4'-(1,1,2,2-Tetrafluoroethoxy)acetophenone (CAS: 101975-15-9) is a fluorinated aromatic

building block increasingly utilized in medicinal chemistry and agrochemical synthesis.

Distinguished by the 1,1,2,2-tetrafluoroethoxy (

) motif, this compound serves as a robust bioisostere for traditional alkoxy groups. It offers a
strategic balance of physicochemical properties—specifically enhanced lipophilicity and
metabolic stability—while retaining the versatile reactivity of the acetophenone core. This guide
analyzes its structural characteristics, synthetic pathways, and utility as a scaffold in lead
optimization.

Chemical Identity & Structural Analysis[1][2]
The molecule consists of a phenyl ring substituted at the para positions with an acetyl group

and a tetrafluoroethoxy group. The fluorinated ether tail is critical; unlike a trifluoromethoxy (

) group, the terminal proton in the
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moiety allows for unique hydrogen-bond donor interactions, albeit weak, while maintaining high
electronegativity.

Physicochemical Profile
Property Data Note

CAS Number 101975-15-9

IUPAC Name

1-[4-(1,1,2,2-

Tetrafluoroethoxy)phenyl]ethan

-1-one

Molecular Formula

Molecular Weight 236.17 g/mol

Physical State Colorless to pale yellow liquid Low-melting solid near

Boiling Point ~230–235 °C (Predicted) Extrapolated from analogs

Density ~1.35 g/cm³ High density due to fluorination

LogP (Predicted) 2.8 – 3.2
More lipophilic than methoxy

analog

H-Bond Acceptors 2 (Ketone O, Ether O)
Fluorine atoms are weak

acceptors

Structural Implications[1][2][4]
Electronic Effect: The

group exerts a strong inductive electron-withdrawing effect (-I), deactivating the aromatic ring
relative to a standard alkoxy group, but less so than a nitro group.

Conformation: The ether linkage adopts a twisted conformation to minimize dipole repulsion

between the oxygen lone pairs and the fluorine atoms (anomeric effect), impacting binding

affinity in protein pockets.

Synthetic Pathways[3][5]
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The synthesis of 4'-(1,1,2,2-Tetrafluoroethoxy)acetophenone typically avoids direct

fluorination of the ether. Instead, it relies on the fluoroalkylation of the corresponding phenol.

Primary Route: Base-Catalyzed Addition of
Tetrafluoroethylene (TFE)
The most atom-economical route involves the reaction of 4-hydroxyacetophenone with

tetrafluoroethylene (TFE) gas. This reaction requires an autoclave and strict safety protocols

due to the explosive nature of TFE.

Mechanism:

Deprotonation: A base (e.g., KOH or

) deprotonates the phenol to form the phenoxide anion.

Nucleophilic Attack: The phenoxide attacks the fluorinated alkene (

).

Protonation: The resulting carbanion abstracts a proton (from solvent or trace water) to form

the terminal

group.
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Safety Critical
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Figure 1: Industrial synthetic pathway via fluoroalkylation.[1] TFE handling requires specialized

pressure vessels.

Alternative Route: Alkylation with Tosylates/Halides
For laboratories lacking high-pressure facilities, alkylation using 1-iodo-1,1,2,2-

tetrafluoroethane or 1,1,2,2-tetrafluoroethyl tosylate is a viable, though less atom-efficient,

alternative.

Chemical Reactivity & Functionalization
The compound exhibits dual reactivity: the ketone functionality allows for chain extension, while

the aromatic ring allows for substitution, modulated by the fluorinated ether.

Carbonyl Transformations
The acetyl group is a versatile handle for building complex scaffolds.

Reduction:
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or catalytic hydrogenation yields the secondary alcohol (1-[4-(1,1,2,2-
tetrafluoroethoxy)phenyl]ethanol).

Condensation: Aldol condensation with aromatic aldehydes yields chalcones, useful for

screening anti-inflammatory activity.

Reductive Amination: Reaction with amines and a reducing agent (

) generates benzylamine derivatives.

Electrophilic Aromatic Substitution (EAS)
The directing effects are competitive.

Group: Ortho/Para directing (due to oxygen lone pairs) but deactivated by the fluorine
inductive effect.

Acetyl Group: Meta directing and strongly deactivating.

Outcome: Substitution (e.g., nitration, bromination) predominantly occurs ortho to the ether

group (position 3'), as the resonance donation from oxygen outweighs the deactivation from

the acetyl group.

Stability of the Fluoroalkoxy Group
The 1,1,2,2-tetrafluoroethoxy group is chemically robust.

Acid Stability: Stable to dilute mineral acids (HCl,

).

Base Stability: Resistant to hydrolysis under standard basic conditions. However, extremely

strong bases (e.g.,

) may cause elimination of HF to form a trifluorovinyl ether.

Metabolic Stability: The C-F bonds block the typical Cytochrome P450-mediated O-

dealkylation that rapidly degrades methoxy/ethoxy groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbonyl Chemistry Ring Chemistry

4'-(1,1,2,2-Tetrafluoroethoxy)
acetophenone
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(NaBH4) -> Alcohol

Aldol Condensation
(R-CHO) -> Chalcone

Reductive Amination
(R-NH2) -> Amine
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(Br2/FeBr3)
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Figure 2: Reactivity map highlighting the divergence of carbonyl and aromatic transformations.

Applications in Drug Discovery[1][7][8]
Bioisosterism & Pharmacokinetics
The transition from a methoxy (

) to a tetrafluoroethoxy (

) group is a strategic "fluorine scan" modification.

Lipophilicity Modulation: The fluorinated tail increases LogP by approximately 0.8–1.2 units

compared to methoxy, enhancing passive membrane permeability (blood-brain barrier

penetration).

Metabolic Blocking: The

bond strength (~116 kcal/mol) prevents oxidative metabolism at the ether linkage, extending
the drug's half-life (

).
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Conformational Locking: The steric bulk of the tetrafluoroethyl group can lock the

conformation of the drug molecule, potentially reducing the entropic penalty upon binding to

a receptor.

Case Study Context
This scaffold is often investigated in the development of:

COX-2 Inhibitors: Where metabolic stability of the phenyl ether is required.

Agrochemicals: Specifically insecticides where high lipophilicity improves cuticular

penetration.

Handling & Safety Protocols
Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319
Causes serious eye irritation.

[2]

STOT-SE H335
May cause respiratory

irritation.[2]

Specific Precautions:

Combustion: In case of fire, this compound decomposes to release Hydrogen Fluoride (HF)

and Carbonyl Fluoride (

). Firefighters must wear full acid-resistant gear and SCBA.

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). While stable, avoiding

moisture prevents any potential hydrolysis of trace impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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